Cas no 70062-80-5 (9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one)

• Product Name: 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one
• CAS No: 70062-80-5
• MDL: MFCD03848688
• CID: 4657323
• Update Time: 2025-05-20

9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one Chemical and Physical Properties

Names and Identifiers

• 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one

• MDL： MFCD03848688

Computed Properties

• Exact Mass: 225.115
• Monoisotopic Mass: 225.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one

Introduction to 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one (CAS No. 70062-80-5) and Its Emerging Applications in Chemical Biology

9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one, identified by the chemical identifier CAS No. 70062-80-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the phenanthridine class, a family of nitrogen-containing heterocycles that are widely studied for their pharmacological significance. The presence of multiple aromatic rings and a tetrahydro system in its molecular structure imparts distinct electronic and steric characteristics, making it a versatile scaffold for drug discovery and material science applications.

The molecular formula of 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one is C₁₆H₁₇NO, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The dimethyl substituents at the 9th carbon positions contribute to the compound's stability and reactivity, while the tetrahydrophenanthridine core provides a rigid framework that can be modified for specific biological targets. This structural motif has been explored in various contexts, including the development of bioactive molecules with potential therapeutic value.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one, facilitating its incorporation into diverse chemical biology studies. Researchers have leveraged this compound as a key intermediate in the synthesis of more complex molecules designed to interact with biological systems. For instance, derivatives of this scaffold have been investigated for their interactions with enzymes and receptors involved in neurological disorders. The compound's ability to modulate these interactions makes it a promising candidate for further exploration in medicinal chemistry.

In the realm of material science, 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one has been utilized in the development of organic semiconductors and light-emitting materials. Its conjugated system and rigid structure make it an attractive candidate for applications in optoelectronic devices. Studies have demonstrated its role in enhancing charge transport properties in organic field-effect transistors (OFETs), contributing to advancements in flexible electronics and solar cells. These findings highlight the compound's broad utility beyond traditional pharmaceutical applications.

The biological activity of 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one has been a focal point of research in recent years. Investigations have revealed potential inhibitory effects on certain kinases and transcription factors associated with cancer progression. The compound's ability to disrupt aberrant signaling pathways has led to its evaluation in preclinical models as a candidate for anti-cancer therapy. Additionally, its interaction with DNA-binding proteins has been explored for possible applications in gene regulation and therapeutic intervention.

One particularly intriguing aspect of 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one is its photophysical properties. The compound exhibits strong fluorescence upon excitation with UV light, making it useful as a fluorescent probe in cellular imaging studies. Researchers have employed this property to track dynamic processes within living cells, providing insights into molecular mechanisms that are otherwise difficult to observe. Such applications underscore the compound's significance as a tool in biochemical research.

The synthesis of 9,9-dimethyl-7,8,9,10-tetrahydrophenanthridin-7-one has been refined through multiple methodologies over the years. Traditional approaches involve cyclization reactions followed by functional group modifications to introduce the desired substituents. However， modern synthetic techniques have introduced more efficient routes that minimize side reactions and improve yield. These advancements have not only made large-scale production feasible but also opened avenues for further structural diversification.

The safety profile of CAS No. 70062-80-5 is another critical consideration in its application across various fields. Preliminary toxicological studies have indicated low toxicity at moderate concentrations， suggesting its suitability for both laboratory research and potential industrial use。 However， as with any chemical entity， thorough characterization under different conditions is essential to ensure safe handling and application.

The future prospects for 9，9-dimethyl-7，8，9，10-tetrahydrophenanthridin-7-one are vast， particularly as new synthetic methodologies continue to emerge。 Its unique structural features make it an ideal candidate for further exploration in drug discovery， material science， and biochemical research。 As our understanding of its properties grows， so too will its applications across multiple disciplines。